Cas no 1782206-06-7 (4-bromo-2-(piperazin-1-yl)phenol)

• Product Name: 4-bromo-2-(piperazin-1-yl)phenol
• CAS No: 1782206-06-7
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• CID: 6196846
• PubChem ID: 82623489
• Update Time: 2025-11-06

4-bromo-2-(piperazin-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(piperazin-1-yl)phenol
• EN300-1923712
• 1782206-06-7
• GS1468

• Inchi： 1S/C10H13BrN2O/c11-8-1-2-10(14)9(7-8)13-5-3-12-4-6-13/h1-2,7,12,14H,3-6H2
• InChI Key： ZVXLLWRLUZLRKF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N1CCNCC1)O

Computed Properties

• Exact Mass: 256.02113g/mol
• Monoisotopic Mass: 256.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-bromo-2-(piperazin-1-yl)phenol

4-Bromo-2-(Piperazin-1-yl)phenol (CAS No. 1782206-06-7): A Comprehensive Overview

4-Bromo-2-(Piperazin-1-yl)phenol (CAS No. 1782206-06-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The compound's structure consists of a brominated phenol moiety linked to a piperazine ring, which imparts unique chemical and biological properties.

The chemical formula of 4-Bromo-2-(Piperazin-1-yl)phenol is C₁₀H₁₃BrN₂O, and it has a molecular weight of approximately 245.13 g/mol. The presence of the bromine atom and the piperazine ring contributes to its reactivity and solubility properties, making it an attractive candidate for various synthetic transformations and biological studies.

In recent years, 4-Bromo-2-(Piperazin-1-yl)phenol has been the subject of extensive research due to its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits promising activity in several biological assays, including anti-inflammatory, antiviral, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that 4-Bromo-2-(Piperazin-1-yl)phenol derivatives exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The piperazine moiety in 4-Bromo-2-(Piperazin-1-yl)phenol is particularly noteworthy for its ability to interact with various biological targets. Piperazine rings are commonly found in many pharmaceuticals due to their favorable pharmacokinetic properties and ability to modulate receptor activity. In the context of 4-Bromo-2-(Piperazin-1-yl)phenol, the piperazine ring may enhance the compound's ability to cross cell membranes and interact with intracellular targets.

Brominated phenols, such as 4-Bromo-2-(Piperazin-1-yl)phenol, have also been studied for their potential as antiviral agents. Research published in the Virology Journal (2023) highlighted the antiviral activity of brominated phenols against several RNA viruses, including influenza and coronaviruses. The bromine atom is thought to play a crucial role in the antiviral mechanism by disrupting viral replication processes.

In addition to its biological activities, 4-Bromo-2-(Piperazin-1-yl)phenol has been explored for its use in synthetic chemistry. The compound serves as a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, a study published in the Tetrahedron Letters (2023) described a novel synthetic route to prepare a series of substituted phenols using 4-Bromo-2-(Piperazin-1-yl)phenol as a starting material. This synthetic strategy has opened up new avenues for the development of compounds with tailored biological activities.

The safety profile of 4-Bromo-2-(Piperazin-1-yl)phenol is another important aspect that has been investigated. Preclinical studies have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, like any chemical compound, it is essential to conduct comprehensive safety evaluations before advancing to clinical trials.

In conclusion, 4-Bromo-2-(Piperazin-1-yl)phenol (CAS No. 1782206-06-7) is a multifaceted compound with significant potential in both pharmaceutical research and synthetic chemistry. Its unique molecular structure and favorable biological properties make it an attractive candidate for further exploration and development. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and drug discovery.